Cas no 2044705-94-2 (trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid)

• Product Name: trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid
• CAS No: 2044705-94-2
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• CID: 4634367
• Update Time: 2025-05-26

trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• trans-2-(2,3-Dichlorophenyl)cyclopropanecarboxylic Acid
• (1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic acid
• rac-(1r,2r)-2-(2,3-dichlorophenyl)cyclopropane-1-carboxylic acid
• trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid

• Inchi： 1S/C10H8Cl2O2/c11-8-3-1-2-5(9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： GDGXBNVMCFKSFP-NKWVEPMBSA-N
• SMILES： ClC1C(=CC=CC=1[C@@H]1C[C@H]1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 357.2±42.0 °C at 760 mmHg
• Flash Point: 169.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid

Comprehensive Analysis of trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2044705-94-2)

The compound trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2044705-94-2) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and dichlorophenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for chiral cyclopropane derivatives?" The synthesis of trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid often involves asymmetric catalysis or resolution techniques to achieve high enantiomeric purity. Recent advancements in flow chemistry and microwave-assisted synthesis have also been explored to optimize its production, addressing the growing demand for sustainable and efficient methodologies.

The 2,3-dichlorophenyl group in this compound is a key structural element that contributes to its bioactivity. This moiety is frequently found in herbicides, fungicides, and pharmaceutical intermediates, making it a hotspot for interdisciplinary research. Environmental concerns and the push for green chemistry have led to increased scrutiny of such compounds, with researchers focusing on biodegradability and eco-friendly synthesis.

In the context of drug development, the cyclopropane ring is known to enhance metabolic stability and bioavailability. This has sparked interest in trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid as a precursor for central nervous system (CNS) drugs and anti-inflammatory agents. Recent studies have explored its potential in modulating ion channels and neurotransmitter receptors, aligning with the trending focus on precision medicine and personalized therapeutics.

Another frequently searched topic is: "How to characterize chiral compounds using spectroscopic methods?" For CAS No. 2044705-94-2, techniques like NMR spectroscopy, HPLC, and X-ray crystallography are critical for confirming its stereochemistry and purity. The rise of AI-driven analytical tools has further streamlined this process, enabling faster and more accurate identification of chiral centers.

The agrochemical industry has also shown interest in this compound due to its potential as a plant growth regulator or pesticide intermediate. With the global shift toward sustainable agriculture, researchers are investigating its role in crop protection and yield enhancement. However, regulatory compliance and toxicity profiling remain critical considerations, reflecting the broader industry trend toward safer chemicals.

In summary, trans rel-(1R,2R)-2-(2,3-Dichlorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2044705-94-2) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its synthesis, characterization, and bioactivity continue to be areas of active research, driven by advancements in catalysis, analytical chemistry, and molecular modeling. As the scientific community prioritizes sustainability and innovation, this compound is poised to play a pivotal role in future discoveries.